Cas no 315711-19-4 (ethyl 4,5-dimethyl-2-(2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate)

• Product Name: ethyl 4,5-dimethyl-2-(2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate
• CAS No: 315711-19-4
• MF: C₁₇H₁₈N₄O₃S₂
• MW: 390.479820728302
• CID: 5994829
• PubChem ID: 2238942
• Update Time: 2025-06-30

ethyl 4,5-dimethyl-2-(2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,5-dimethyl-2-(2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate
• ethyl 4,5-dimethyl-2-[[2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetyl]amino]thiophene-3-carboxylate
• F0915-6529
• EU-0009705
• SR-01000477497
• 315711-19-4
• ChemDiv1_009041
• UPCMLD0ENAT5891716:001
• HMS612K21
• ethyl 2-(2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetamido)-4,5-dimethylthiophene-3-carboxylate
• ethyl 4,5-dimethyl-2-{[([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)acetyl]amino}thiophene-3-carboxylate
• ethyl 4,5-dimethyl-2-{[([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetyl]amino}thiophene-3-carboxylate
• SR-01000477497-1
• AKOS000809283
• ETHYL 4,5-DIMETHYL-2-(2-{[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YLSULFANYL}ACETAMIDO)THIOPHENE-3-CARBOXYLATE
• Z20241617

• Inchi： 1S/C17H18N4O3S2/c1-4-24-16(23)14-10(2)11(3)26-15(14)18-13(22)9-25-17-20-19-12-7-5-6-8-21(12)17/h5-8H,4,9H2,1-3H3,(H,18,22)
• InChI Key： NNCKIFIZVOFMOH-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)OCC)=C1NC(CSC1=NN=C2C=CC=CN12)=O

Computed Properties

• Exact Mass: 390.08203280g/mol
• Monoisotopic Mass: 390.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on ethyl 4,5-dimethyl-2-(2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate

Comprehensive Analysis of Ethyl 4,5-dimethyl-2-(2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate (CAS No. 315711-19-4)

The compound ethyl 4,5-dimethyl-2-(2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate (CAS No. 315711-19-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene core linked to a 1,2,4-triazolo[4,3-a]pyridine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 315711-19-4 has surged, driven by their versatility in drug discovery. The thiophene and triazolopyridine fragments are known for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. This compound’s sulfanylacetamido bridge further enhances its binding affinity, making it a subject of intense study in medicinal chemistry. Scientists are exploring its derivatives to optimize efficacy and reduce side effects, aligning with the growing trend of precision medicine.

The synthesis of ethyl 4,5-dimethyl-2-(2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with regulatory standards. The rise of green chemistry has also influenced its synthesis, with researchers seeking eco-friendly solvents and catalysts.

From an industrial perspective, CAS No. 315711-19-4 is valued for its potential in crop protection and veterinary medicine. Its thiophene-carboxylate backbone exhibits pesticidal properties, offering a sustainable alternative to traditional agrochemicals. This aligns with the global push for environmentally friendly solutions, a hot topic among policymakers and consumers alike. Additionally, its application in veterinary drugs addresses the need for novel treatments against resistant pathogens, a pressing concern in animal health.

The compound’s mechanism of action is another area of active research. Preliminary studies suggest it may inhibit key enzymes involved in cell proliferation or microbial growth, though further validation is required. This has sparked interest in its potential as a lead compound for developing new therapeutics. The integration of computational chemistry and AI-driven drug design has accelerated this process, enabling researchers to predict interactions and optimize molecular structures more efficiently.

In conclusion, ethyl 4,5-dimethyl-2-(2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}acetamido)thiophene-3-carboxylate represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from pharmaceuticals to agrochemicals, underscore its importance in modern science. As research continues, this compound may pave the way for groundbreaking innovations, addressing some of the most pressing challenges in health and agriculture.